Cas no 157764-04-0 (2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile)

• Product Name: 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile
• CAS No: 157764-04-0
• MF: C₉H₅ClN₂S
• MW: 208.667399168015
• CID: 107891
• Update Time: 2023-08-02

2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleacetonitrile,6-chloro-
• 2-Benzothiazoleacetonitrile,6-chloro-(9CI)
• 2-(6-chloro-1,3-benzothiazol-2-yl)acetonitrile
• 2-(6-Chloro-1,3-benzothiazol-2-yl)acetonitrile

• Inchi： 1S/C9H5ClN2S/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2
• InChI Key： WYBXFJOQIHCVTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(CC#N)=N2

Computed Properties

• Exact Mass: 207.986
• Monoisotopic Mass: 207.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9